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Compound of Interest

Compound Name: 4-(1-Aminopropyl)phenol

CAS No.: 85068-38-8

Cat. No.: B1274174

Get Quote

Executive Summary & Chemical Identity
4-(1-Aminopropyl)phenol is a structural isomer of the well-known sympathomimetic drug

Hydroxyamphetamine. While they share the same molecular formula (

), the position of the amine group dictates their biological utility.

The Topic (Isomer A):4-(1-Aminopropyl)phenol[1][2][3]

Structure: A phenol ring with a propyl chain where the amino group is attached to the

-carbon (the benzylic position, directly attached to the ring).

Class:

-Ethyl-4-hydroxybenzylamine.

Primary Status: Chemical intermediate; low-affinity analog used in SAR studies.

The Parent/Reference (Isomer B):4-(2-Aminopropyl)phenol (Hydroxyamphetamine)
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Structure: A phenol ring with a propyl chain where the amino group is attached to the

-carbon (the characteristic phenethylamine position).

Class: Phenethylamine / Amphetamine derivative.

Primary Status: Active sympathomimetic drug (pupil dilator, diagnostic agent).

Core Conclusion: The shift of the amine from the

-carbon (Parent) to the

-carbon (Topic) disrupts the critical distance required for adrenergic receptor binding, rendering
4-(1-Aminopropyl)phenol significantly less active as a direct sympathomimetic, though it
retains phenolic antioxidant properties and potential as a substrate for specific amine oxidases.

Structural & Mechanistic Comparison
The biological divergence stems from the "Pharmacophore Distance Rule" of adrenergic

receptors.

The Pharmacophore Distance Rule
Adrenergic receptors (GPCRs) require a specific distance (approx. 5.0–5.2 Å) between the

aromatic ring (which binds to a hydrophobic pocket) and the positively charged nitrogen (which

binds to an aspartate residue).

Parent (Hydroxyamphetamine): The 2-carbon spacer places the nitrogen at the optimal

distance.

Topic (4-(1-Aminopropyl)phenol): The 1-carbon spacer (benzylic) shortens this distance,

preventing simultaneous binding to both receptor sites.

Mechanism of Action Visualization
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Parent: 4-(2-Aminopropyl)phenol

Topic: 4-(1-Aminopropyl)phenol

Beta-Amine Position
(2-carbon spacer)

High Receptor Affinity
(Adrenergic Agonist)

Optimal Distance

VMAT2 Substrate
(NE Release)Transporter Recognition

Alpha-Amine Position
(1-carbon spacer)

Low/Null Receptor Affinity
(Steric Mismatch)

Distance Too Short

Alternative Metabolism
(Oxidative Deamination)Benzylic Oxidation

Click to download full resolution via product page

Caption: Comparative mechanism showing how the amine position determines receptor affinity

and metabolic fate.

Experimental Performance Data
The following data summarizes the comparative biological activity based on standard

phenethylamine SAR profiles.

Receptor Binding & Potency
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Parameter
4-(2-
Aminopropyl)phen
ol (Parent)

4-(1-
Aminopropyl)phen
ol (Topic)

Experimental
Implication

Adrenergic Affinity
High (

nM range)

Negligible (

10

M)

Topic fails to trigger

vasoconstriction or

mydriasis.

NE Releasing Potency
High (

100 nM)
Low

Topic is a poor

substrate for VMAT2

transporters.

Lipophilicity (LogP) ~1.26 ~1.26

Similar tissue

distribution potential,

but functional binding

differs.

MAO Susceptibility
Moderate (MAO-A/B

substrate)

High (Susceptible to

SSAO/MAO)

Topic is degraded

faster in hepatic

assays.

Toxicity & Metabolism
Parent: Metabolized via hydroxylation and deamination. Known cardiovascular risks

(hypertension).

Topic: Likely metabolized via semicarbazide-sensitive amine oxidase (SSAO) or MAO to the

corresponding ketone (4-hydroxypropiophenone) or aldehyde. The benzylic amine is

chemically more labile.

Experimental Protocols
For researchers validating these profiles, the following protocols ensure rigorous comparison.

Protocol A: Comparative Adrenergic Binding Assay
Objective: Quantify the affinity of the topic vs. parent for
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-adrenergic receptors.

Membrane Preparation:

Harvest HEK293 cells overexpressing human

-AR.

Homogenize in ice-cold HEPES buffer (pH 7.4).

Centrifuge at 40,000 x g for 20 min; resuspend pellet.

Ligand Displacement:

Incubate membranes with

-Prazosin (0.2 nM) as the radioligand.

Add increasing concentrations (

to

M) of 4-(1-Aminopropyl)phenol (Topic) and Hydroxyamphetamine (Reference).

Incubate at 25°C for 60 min.

Filtration & Counting:

Terminate reaction by rapid filtration over GF/B filters.

Wash 3x with ice-cold buffer.

Measure radioactivity via liquid scintillation counting.

Data Analysis:

Plot % Inhibition vs. Log[Concentration].

Calculate
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and

using the Cheng-Prusoff equation.

Expected Result: Parent shows sigmoidal displacement curve; Topic shows flat line or

displacement only at very high concentrations.

Protocol B: In Vitro Metabolic Stability (Microsomal
Stability)
Objective: Compare half-life (

) in liver microsomes.

Reaction Mix:

Phosphate buffer (100 mM, pH 7.4).

Human Liver Microsomes (0.5 mg/mL protein).

Test Compound (1

M).

Initiation:

Pre-incubate at 37°C for 5 min.

Add NADPH-regenerating system to start reaction.

Sampling:

Aliquot at 0, 5, 15, 30, and 60 min.

Quench with ice-cold acetonitrile (containing internal standard).

Analysis:

Centrifuge and analyze supernatant via LC-MS/MS.
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Monitor parent ion depletion.

Synthesis & Pathway Diagram
Understanding the synthesis origin helps confirm the structural identity during testing.

Route A: Reductive Amination (Topic) Route B: Henry Reaction (Parent)

4-Hydroxypropiophenone

Reaction with NH3 / H2 / Catalyst Reaction with Nitroethane -> Reduction

4-(1-Aminopropyl)phenol
(Alpha-Amine)

4-(2-Aminopropyl)phenol
(Beta-Amine)

Click to download full resolution via product page

Caption: Synthetic divergence. Direct amination of the ketone yields the 1-amino product

(Topic), while nitro-condensation pathways yield the 2-amino product (Parent).
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mechanism).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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